2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine

• IUPAC Name: 2-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine
• InChI: InChI=1S/C16H19ClN4O2S/c1-12-11-13(2)19-16(18-12)20-7-9-21(10-8-20)24(22,23)15-5-3-14(17)4-6-15/h3-6,11H,7-10H2,1-2H3
• InChI Key: ATHKQYKNPICUDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)C
• Molecular Formula: C16H19ClN4O2S
• Molecular Weight: 366.9 g/mol

Description

2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine, also known as CSP or CSP-1103, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CSP belongs to the class of piperazine derivatives and has been extensively studied for its pharmacological properties.

Mechanism of Action

2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine acts as a partial agonist of the serotonin 5-HT1A receptor, which regulates the release of neurotransmitters such as serotonin and dopamine. By binding to the receptor, 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine modulates the release of these neurotransmitters, leading to anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects:
2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine has been shown to have anxiolytic and antidepressant-like effects in animal models. It has also been found to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a crucial role in the regulation of mood, anxiety, and stress. 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine has also been shown to have a low affinity for other receptors, reducing the risk of side effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine is its high degree of purity, which makes it suitable for use in lab experiments. It has also been extensively studied for its pharmacological properties, making it a well-characterized compound. However, one of the limitations of 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine is its high cost, which can limit its widespread use in research.

Future Directions

There are several potential future directions for the research on 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine. One area of interest is the development of new analogs of 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine that have improved pharmacological properties. Another area of interest is the investigation of the potential therapeutic applications of 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine in the treatment of other psychiatric disorders such as schizophrenia and bipolar disorder. Additionally, the development of new delivery methods for 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine could improve its efficacy and reduce the risk of side effects.
Conclusion:
In conclusion, 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine is a piperazine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. Its high affinity for the serotonin 5-HT1A receptor and anxiolytic and antidepressant-like effects make it a potential candidate for the treatment of anxiety and depression. While 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine has several advantages for use in lab experiments, its high cost can limit its widespread use in research. However, there are several potential future directions for the research on 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine, including the development of new analogs and investigation of its potential therapeutic applications in other psychiatric disorders.

Synthesis Methods

The synthesis of 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine involves the reaction of 2,4,6-trimethylpyrimidine with 4-chlorobenzenesulfonyl chloride and piperazine in the presence of a base. The reaction yields 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine as a white solid with a high degree of purity. The purity and yield of the compound can be improved by further purification techniques such as recrystallization.

Scientific Research Applications

2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. 2-[4-(4-Chlorophenyl)sulfonylpiperazin-1-yl]-4,6-dimethylpyrimidine has also been shown to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the treatment of anxiety and depression.